Cas no 955-36-2 (4-Butoxy-3-chloro-5-methoxybenzoic Acid)

• Product Name: 4-Butoxy-3-chloro-5-methoxybenzoic Acid
• CAS No: 955-36-2
• MF: C₁₂H₁₅ClO₄
• MW: 258.698103189468
• CID: 874181
• PubChem ID: 1817881
• Update Time: 2025-09-24

4-Butoxy-3-chloro-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-3-chloro-5-methoxybenzoic acid
• AKOS000313156
• SR-01000283343-1
• CS-0230182
• 955-36-2
• AN-465/42886312
• EN300-10264
• Z57000571
• SR-01000283343
• MFCD05740306
• DTXSID90365291
• 4-Butoxy-3-chloro-5-methoxybenzoic Acid

• Inchi： 1S/C12H15ClO4/c1-3-4-5-17-11-9(13)6-8(12(14)15)7-10(11)16-2/h6-7H,3-5H2,1-2H3,(H,14,15)
• InChI Key： GEFFQWTVLBEQKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1OCCCC)OC

Computed Properties

• Exact Mass: 258.066
• Monoisotopic Mass: 258.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Boiling Point: 367.7°Cat760mmHg
• Flash Point: 367.7°Cat760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives